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Compound of Interest

Compound Name: Levomepromazine maleate

Cat. No.: B1675117

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
levomepromazine maleate, a phenothiazine derivative used in research and pharmaceutical
development. Adherence to these procedures is critical to ensure personnel safety,
environmental protection, and regulatory compliance. Levomepromazine maleate is
recognized as harmful if swallowed, a potential skin sensitizer, and exhibits high toxicity to
aquatic life with long-lasting effects.[1] Therefore, improper disposal can lead to significant
environmental damage and potential health hazards.

Core Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE), including but not limited to:

e Gloves: Chemical-resistant gloves (e.g., nitrile rubber).
o Eye Protection: Safety glasses with side shields or goggles.
o Lab Coat: A standard laboratory coat to prevent skin contact.

Work should be conducted in a well-ventilated area, and the formation of dust and aerosols
should be avoided.[1] In case of skin contact, wash the affected area immediately with plenty of
water. If swallowed, seek medical help immediately.[1]
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Regulatory Considerations

While levomepromazine maleate is not specifically listed as a P- or U-listed hazardous waste
under the Resource Conservation and Recovery Act (RCRA) in the United States, its
ecotoxicity profile necessitates a formal hazardous waste determination. The aquatic toxicity of
this compound suggests it could potentially be classified as a characteristic hazardous waste.
Furthermore, it is not classified as a controlled substance by the U.S. Drug Enforcement
Administration (DEA). Disposal procedures must comply with all local, state, and federal
regulations governing pharmaceutical and chemical waste.[1]

Quantitative Data Summary

The following table summarizes key quantitative data pertinent to the safe handling and
disposal of levomepromazine maleate.

Parameter Valuel/lnformation Source

o Category 4: Harmful if
Acute Oral Toxicity [1]
swallowed.

Acute Category 1, Chronic
) o Category 1: Very toxic to
Aquatic Toxicity o ] ) [1]
aquatic life with long lasting

effects.

Recommended range for

Incineration Temperature pharmaceutical waste is 850°C  [2]
to 1200°C.
DEA Schedule (U.S.) Not a controlled substance. N/A

o Not explicitly listed; hazardous
RCRA Listing (U.S.) o ) N/A
waste determination required.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
levomepromazine maleate.
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Levomepromazine Maleate Disposal Workflow

Perform Hazardous Waste Determination
(Consider Aquatic Toxicity)

Package in a designated, Package in a designated,
roperly labeled hazardous waste container. roperly labeled non-hazardous waste container,

\

Store in a secure, designated
hazardous waste accumulation area.

Arrange for disposal via a licensed
pharmaceutical waste incinerator.

Arrange for pickup and disposal by a
licensed hazardous waste incineration facility.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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